Cas no 1176451-92-5 (4-(2,5-dimethylphenyl)phenol)

4-(2,5-Dimethylphenyl)phenol is a substituted phenolic compound featuring a 2,5-dimethylphenyl group attached to the para position of a phenol ring. This structural configuration imparts distinct chemical properties, including enhanced steric hindrance and potential antioxidant activity. The compound is of interest in organic synthesis, serving as a versatile intermediate for the preparation of specialty chemicals, polymers, and functional materials. Its stability and reactivity make it suitable for applications in advanced material science and fine chemical manufacturing. The presence of the dimethylphenyl group may also influence solubility and thermal stability, broadening its utility in high-performance formulations.
4-(2,5-dimethylphenyl)phenol structure
4-(2,5-dimethylphenyl)phenol structure
Product Name:4-(2,5-dimethylphenyl)phenol
CAS No:1176451-92-5
MF:C14H14O
MW:198.260364055634
MDL:MFCD11935658
CID:1207136
PubChem ID:39240005
Update Time:2025-06-07

4-(2,5-dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-dimethylphenyl)phenol
    • SCHEMBL6897471
    • 4-(2,5-Dimethylphenyl)phenol; 95%
    • AKOS017515830
    • 2',5'-Dimethyl-[1,1'-biphenyl]-4-ol
    • 2,5-Dimethyl-4'-hydroxybiphenyl
    • MFCD11935658
    • 2',5'-Dimethyl[1,1'-biphenyl]-4-ol
    • DTXSID60653571
    • 1176451-92-5
    • MDL: MFCD11935658
    • Inchi: 1S/C14H14O/c1-10-3-4-11(2)14(9-10)12-5-7-13(15)8-6-12/h3-9,15H,1-2H3
    • InChI Key: MTTNCEYWVWDFSZ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 198.104465066g/mol
  • Monoisotopic Mass: 198.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

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